Cas no 2138244-29-6 (5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol)
5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
- EN300-742829
- 2138244-29-6
- 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
-
- Inchi: 1S/C8H10N2OS/c11-7-1-6(2-9-3-7)8-4-12-5-10-8/h1,4-5,7,9,11H,2-3H2
- InChI Key: MQQAQANSIXOCKJ-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C1=CC(CNC1)O
Computed Properties
- Exact Mass: 182.05138412g/mol
- Monoisotopic Mass: 182.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 73.4Ų
5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-742829-0.05g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 0.05g |
$1836.0 | 2024-05-24 | |
| Enamine | EN300-742829-0.1g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 0.1g |
$1923.0 | 2024-05-24 | |
| Enamine | EN300-742829-0.25g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 0.25g |
$2011.0 | 2024-05-24 | |
| Enamine | EN300-742829-0.5g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 0.5g |
$2098.0 | 2024-05-24 | |
| Enamine | EN300-742829-1.0g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 1.0g |
$2186.0 | 2024-05-24 | |
| Enamine | EN300-742829-2.5g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 2.5g |
$4286.0 | 2024-05-24 | |
| Enamine | EN300-742829-5.0g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 5.0g |
$6339.0 | 2024-05-24 | |
| Enamine | EN300-742829-10.0g |
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138244-29-6 | 95% | 10.0g |
$9400.0 | 2024-05-24 |
5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
Introduction to 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138244-29-6)
5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol, with the CAS number 2138244-29-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its thiazole ring fused with a tetrahydropyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical developments.
The chemical structure of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is particularly noteworthy for its potential in modulating biological pathways. The thiazole ring is known for its ability to form stable complexes with metal ions and its involvement in various enzymatic processes. The tetrahydropyridine moiety, on the other hand, is associated with neuroprotective and anti-inflammatory activities. Together, these structural features suggest that the compound may have a wide range of biological activities.
Recent studies have explored the pharmacological properties of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol. One such study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively inhibited the enzyme's activity at low concentrations, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In another study published in the European Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory properties. The results indicated that 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol exhibited significant anti-inflammatory effects by reducing the production of pro-inflammatory cytokines in vitro. This finding opens up possibilities for its use in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
The synthesis of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol has been reported using various methodologies. A common approach involves the condensation of 4-chlorothiazole with a suitable pyridine derivative followed by reduction and hydrolysis steps. The synthetic route is well-documented and can be adapted to produce the compound on a larger scale for further research and development.
The solubility and stability of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol are important considerations for its application in drug development. Studies have shown that the compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under different pH conditions and temperatures has also been evaluated, providing valuable data for formulation development.
In terms of safety and toxicity profiles, preliminary assessments indicate that 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol has low toxicity at therapeutic concentrations. However, further comprehensive toxicological studies are necessary to ensure its safety for human use. These studies will focus on evaluating long-term effects and potential side effects in animal models before advancing to clinical trials.
The future prospects for 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specific tissues or organs.
In conclusion, 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138244-29-6) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its ability to modulate enzymatic activities and reduce inflammation makes it an attractive candidate for further investigation and development as a novel pharmaceutical agent.
2138244-29-6 (5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)